Tert-butyl 4-[[(4-chloro-1,3,5-triazin-2-yl)-methylamino]methyl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[[(4-chloro-1,3,5-triazin-2-yl)-methylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C15H24ClN5O2/c1-15(2,3)23-14(22)21-7-5-11(6-8-21)9-20(4)13-18-10-17-12(16)19-13/h10-11H,5-9H2,1-4H3
• InChI Key: FUDPNUFSSUQSQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)CN(C)C2=NC(=NC=N2)Cl
• Molecular Formula: C15H24ClN5O2
• Molecular Weight: 341.83 g/mol
• CAS No.: 2377034-27-8

Description

Tert-butyl 4-[[(4-chloro-1,3,5-triazin-2-yl)-methylamino]methyl]piperidine-1-carboxylate is a chemical compound with the CAS Number: 2377031-67-7. It has a molecular weight of 327.81. It is in powder form.

Synthesis Analysis

The synthesis of related compounds involves the use of 1-Boc-4- (4-Iodo-1H-pyrazol-1-yl)piperidine and 1-4,4,4’,4’,5,5,5’,5’-Octamethyl-2,2’-bi (1,3,2-dioxaborolane), which can also be obtained by purification and isolation from tert-Butyl 4- ((methylsulfonyl)oxy)piperidine-1-carboxylate.

Molecular Structure Analysis

The Inchi Code for this compound is 1S/C14H22ClN5O2/c1-14 (2,3)22-13 (21)20-7-5-10 (6-8-20)19 (4)12-17-9-16-11 (15)18-12/h9-10H,5-8H2,1-4H3.

Physical and Chemical Properties Analysis

This compound is a powder with a molecular weight of 327.81.

Scientific Research Applications

Synthesis and Characterization

This chemical has been involved in studies focusing on the synthesis and characterization of novel compounds. For instance, researchers have explored the condensation reactions to synthesize related piperazine derivatives, providing detailed spectroscopic evidence such as LCMS, 1H NMR, 13C NMR, IR, and CHN elemental analysis. The structural integrity of these compounds is often confirmed by single crystal XRD data, offering insights into their molecular architecture, bond lengths, angles, and crystallization patterns. Such research not only expands the chemical understanding of these compounds but also explores their potential applications in various fields (Sanjeevarayappa et al., 2015).

Molecular Structure Analysis

The detailed molecular structure analysis of related tert-butyl piperazine-carboxylate derivatives has been reported, showcasing their crystallization in specific space groups with defined unit cell parameters. This analysis aids in understanding the compound's geometry, intermolecular interactions, and crystal packing, which are crucial for predicting its reactivity and stability. The observed molecular packing driven by strong hydrogen bonds and other interactions indicates potential for designing materials with specific properties (Mamat et al., 2012).

Biological Evaluation

Some studies have extended beyond synthesis and structural analysis to evaluate the biological activities of these compounds. For example, investigations into their antibacterial and anthelmintic activities reveal varying degrees of efficacy. This line of research is critical for identifying potential therapeutic applications of these compounds, although the specific chemical of interest in your query may have different properties and applications that are yet to be explored in detail. Nonetheless, the methodological approaches and findings from related compounds provide a valuable framework for future investigations (Sanjeevarayappa et al., 2015).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.